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Compound of Interest

Compound Name: MD 85

Cat. No.: B163796

Essential Safety and Handling Guide for "MD 85"

This guide provides crucial safety and logistical information for handling substances that may
be referred to as "MD 85" in a laboratory setting. Initial research indicates that "MD 85" is not a
standard chemical identifier but may refer to several products, some of which are hazardous.
The most probable candidates for a laboratory or drug development environment are
Monoethanolamine Low Freeze Grade 85% (MEA 85%) and Diethylhydroxylamine 85% (DEHA
85%), due to their hazardous nature and naming convention. Additionally, "MD 85" is a
synonym for the chemical CAY10398, which is not classified as hazardous.

This document will focus on the safe handling of the hazardous materials MEA 85% and DEHA
85%, and will also provide brief information on CAY10398.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Immediate and proper use of Personal Protective Equipment (PPE) is critical to minimize
exposure and ensure safety when handling these chemicals. The required PPE is dictated by
the specific hazards of each substance.

MEA 85% is a corrosive and harmful substance.[1][2] Direct contact can cause severe skin
burns and eye damage.[1][2] It is also harmful if swallowed or inhaled.[1][2]

Table 1: Personal Protective Equipment for Monoethanolamine 85%
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Protection Type

Required PPE

Specifications and
Remarks

Eye/Face Protection

Chemical safety goggles and a

face shield

Must be worn if splashing is
possible. If exposure limits are
exceeded, a full-face respirator

is required.[2]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, neoprene,

nitrile)

Gloves should be inspected
before use. Suitability and
durability depend on the
frequency and duration of

contact.[1]

Impervious, chemical-

protective clothing

Includes body-covering
coveralls, apron, and chemical-
protective boots, especially if

spills or splashing are possible.

[2]

Respiratory Protection

NIOSH-approved respirator

Required if ventilation is
inadequate or exposure limits
are exceeded.[2][3] For
concentrations up to 30 ppm, a
chemical cartridge respirator is
suitable.[2] Higher
concentrations may require a
full-face self-contained

breathing apparatus (SCBA).
[2]

DEHA 85% is a flammable liquid and vapor that is harmful if it comes into contact with the skin

or is inhaled.[4][5] It can also cause serious eye and skin irritation.[5]

Table 2: Personal Protective Equipment for Diethylhydroxylamine 85%
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Protection Type

Required PPE

Specifications and
Remarks

Eye/Face Protection

Chemical safety goggles and a

face shield

Recommended where eye

contact is likely.[4]

Skin Protection

Chemical-resistant gloves

Gloves must be inspected prior
to use and disposed of

properly after contamination.

Complete suit protecting

against chemicals

Flame-retardant, anti-static
protective clothing is
recommended. The type of
protective equipment depends
on the concentration and

amount of the substance.

Respiratory Protection

Full-face respirator with multi-
purpose combination respirator

cartridges

To be used as a backup to
engineering controls. If the
respirator is the sole means of
protection, a full-face supplied

air respirator should be used.

CAY10398 is a crystalline solid.[6] According to the available safety data, this substance is not

classified as hazardous. However, it is recommended to follow standard laboratory safety

practices.

Table 3: Personal Protective Equipment for CAY10398

Protection Type

Recommended PPE

Specifications and
Remarks

Eye/Face Protection

Safety glasses

Standard laboratory practice.

Skin Protection

Lab coat and gloves

Standard laboratory practice.

Respiratory Protection

Not generally required

Use in a well-ventilated area.

Il. Operational and Disposal Plans
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Proper handling, storage, and disposal procedures are essential to maintain a safe laboratory

environment.

Monoethanolamine 85%:

Use only in well-ventilated areas or outdoors.[1][2]

Avoid breathing fumes, gas, mist, vapors, or spray.[1][2]

Wash exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[1][2]

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1]

Keep containers tightly closed and store in a locked-up location.[1][2]

Do not store in containers made of carbon steel, aluminum, copper, or their alloys.[2]

Diethylhydroxylamine 85%:

Use only in a well-ventilated area, outdoors if possible.[4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][7]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][7]

Store in a cool, well-ventilated place with the container tightly closed.[4][7]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[7][8]

CAY10398:

Handle in accordance with good laboratory practices.

Store at -20°C for long-term stability.[9][10]
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Monoethanolamine 85%:

For small spills (<1 L), absorb with inert material like vermiculite or sand.[3]

Neutralize with a citric acid solution before disposal as hazardous waste.[3]

For larger spills, dike the area to prevent spreading and use vacuum recovery.[3]

Ensure the cleanup is conducted by trained personnel only.[2]
Diethylhydroxylamine 85%:

o Evacuate personnel to a safe area and ensure adequate ventilation.[7]
e Remove all sources of ignition.[7]

e Prevent the product from entering drains.[7]

» Contain the spill and place the material in a container for disposal according to local
regulations.

e Monoethanolamine 85% and Diethylhydroxylamine 85%: Dispose of these chemicals and
any contaminated materials as hazardous waste in accordance with local, regional, national,
and international regulations.[1][2]

o CAY10398: While not classified as hazardous, dispose of in accordance with laboratory best
practices and local regulations for chemical waste.

lll. Quantitative Data Summary

Table 4: Exposure Limits and Physical Properties
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Substance Parameter Value
Monoethanolamine 85% OSHA PEL (TWA) 3 ppm[2][11]
ACGIH TLV (TWA) 3 ppm[2][12]

ACGIH TLV (STEL) 6 ppm[2][11][12]

NIOSH IDLH 30 ppm[2]

Flash Point 85°C[3]

Diethylhydroxylamine 85% Flash Point 45°C - 46°C[13]
Lower Explosion Limit 1.9% (V)

Upper Explosion Limit 10% (V)

Experimental Protocols and Workflows

Standard Handling Protocol for Hazardous Liquids (MEA
85% & DEHA 85%)

e Preparation:

o Ensure the work area is well-ventilated, and an emergency eyewash station and safety
shower are accessible.

o Confirm all necessary PPE is available and in good condition.
o Have spill containment materials readily available.
e Handling:
o Don the appropriate PPE as detailed in Tables 1 and 2.
o Carefully open the chemical container, avoiding splashes or inhalation of vapors.

o Dispense the required amount of the chemical, keeping the container opening away from
your face.
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o Close the container tightly immediately after use.

o Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water.

o Remove and properly store or dispose of PPE. Contaminated gloves should be disposed
of as hazardous waste.

o Clean the work area.

Logical Workflow for Handling and Disposal

The following diagram illustrates the decision-making process and procedural flow for safely
handling and disposing of "MD 85," assuming it is a hazardous substance like MEA 85% or
DEHA 85%.
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BENGHE

Start: Receive 'MD 85' Handling Request

Identify the Substance:
Is it MEA 85%, DEHA 85%,
or CAY10398?

@ 85% or DEHA 8;NAY10398

Hazardous Substance Progocol Non Hazandous Substance Protocol

Don Appropriate PPE
(See Table 1 or 2)

Follow Standard Handling Protocol

Wear Standard Lab PPE
(Gloves, Lab Coat, Safety Glasses)

Follow Standard Laboratory Practices

Dispose According to
Local Regulations for Non-Hazardous Waste

Spill Occurred?

Execute Spill Management Protocol

Dispose as Hazardous Waste

End of Process

Click to download full resolution via product page

Caption: Workflow for handling and disposal of "MD 85".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b163796?utm_src=pdf-custom-synthesis
https://trc-corp.com/wp-content/uploads/SDS/Monoethanolamine%2085%20Percent%20LFG%20-%20SDS%20English.pdf
https://smsrail.com/wp-content/uploads/2024/07/MONOETHANOLAMINE-LOW-FREEZE-GRADE-85.pdf
https://www.teamchem.co/blog/monoethanolamine-safety-guidelines
https://saas-tw-fs.usequantum.com/upload/d6ebcce5-29cc-4093-b94e-ab75db10fa88.pdf
https://www.tcichemicals.com/BE/en/sds/D1178_EU_6N.pdf
https://cdn.caymanchem.com/cdn/insert/89740.pdf
https://www.gosingletrack.com/wp-content/uploads/2024/01/SDS_DEHA-85_ST.pdf
https://msdsdigital.com/system/files/100000014144_SDS_EU_EN.PDF
https://www.caymanchem.com/product/89740/cay10398
https://www.biomol.com/products/chemicals/biochemicals/cay10398-cay89740-1
https://www.magnumsolvent.com/productdata/MSDS/monoehtanolamine-85.pdf
https://productsandsolutions.pttgcgroup.com/customer-support/files/MONOETHANOLAMINE-SAFETY-DATA-SHEET-20221027145136.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD96302.PDF
https://www.benchchem.com/product/b163796#personal-protective-equipment-for-handling-md-85
https://www.benchchem.com/product/b163796#personal-protective-equipment-for-handling-md-85
https://www.benchchem.com/product/b163796#personal-protective-equipment-for-handling-md-85
https://www.benchchem.com/product/b163796#personal-protective-equipment-for-handling-md-85
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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